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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibritannilactone B is a sesquiterpene lactone isolated from the plant Inula britannica.[1]

While its chemical structure has been identified, publicly available research on its specific

biological activities and mechanism of action is currently limited.[1][2] This document

summarizes the available information, outlines the inferred biological activities based on related

compounds, and provides generalized protocols for its investigation in a drug discovery

context. The primary areas of investigation for compounds of this class are their potential anti-

inflammatory and anti-cancer properties.[3]

Introduction
Dibritannilactone B is a natural product with the chemical formula C34H46O9 and a molecular

weight of 598.72 g/mol . It belongs to the sesquiterpene lactone class of compounds, which are

known for a wide range of biological activities.[1] Dibritannilactone B has been isolated from

the aerial parts of Inula britannica, a plant with a history of use in traditional medicine.[1]

General information suggests that Dibritannilactone B may modulate cellular pathways

related to inflammation and apoptosis, potentially by interacting with signaling molecules and

transcription factors that regulate gene expression, cell cycle, and survival.[1][3] However,

specific, peer-reviewed studies providing detailed evidence for these claims are not yet

available in the public domain.[1]
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Chemical and Physical Properties
A summary of the available data for Dibritannilactone B is provided below. It is important to

note that some inconsistencies have been reported in public databases regarding the CAS

number, which has also been associated with a different chemical entity.[3] Researchers should

therefore verify the identity of any supplied material.[3]

Property Value Source

CAS Number 1829580-18-8
Chemical Supplier Catalogs[1]

[3]

Molecular Formula C34H46O9
Chemical Supplier Catalogs[1]

[3]

Molecular Weight 598.72 g/mol
Chemical Supplier Catalogs[1]

[3]

Source Organism Inula britannica Chemical Supplier Catalogs[1]

Physical Description Powder Chemical Supplier Catalogs[3]

Purity
>98% (as determined by

HPLC)
Chemical Supplier Catalogs[3]

Biological Activity (Inferred)
Due to the lack of specific data on Dibritannilactone B, the biological activities of other

structurally related sesquiterpene lactones isolated from Inula britannica are presented to

provide a contextual framework. The primary reported activities for this class of compounds are

anti-inflammatory and cytotoxic effects.[1][4]
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Compound from
Inula britannica

Biological Activity
Quantitative Data
(IC50)

Cell Line(s)

Bigelovin Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines

Ergolide Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines[1]

8-epi-helenalin Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines[1]

4α,6α-

dihydroxyeudesman-

8β,12-olide

Cytotoxic
Not specified in

available abstracts

Human tumor cell

lines[1]

Britannin (BRT) Anticancer
Not specified in

available abstracts

Various tumor models

(in vitro and in vivo)

Note: This table is illustrative of compounds from the same plant source and does not

represent data for Dibritannilactone B.[1]

Hypothetical Signaling Pathways
Based on the known activities of other sesquiterpene lactones, Dibritannilactone B might

influence key cellular signaling pathways such as NF-κB and the intrinsic apoptotic pathway,

which are central to inflammation and cancer.[1]

Hypothetical Anti-Inflammatory Signaling Pathway
A potential mechanism for the anti-inflammatory action of Dibritannilactone B could involve

the inhibition of the NF-κB signaling pathway, a common mechanism for many natural anti-

inflammatory compounds.[1]
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Hypothetical inhibition of the NF-κB pathway by Dibritannilactone B.

Hypothetical Apoptotic Signaling Pathway
The purported effect of Dibritannilactone B on apoptosis could be mediated through the

intrinsic (mitochondrial) pathway, a common route for inducing programmed cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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